Cas no 5810-18-4 (Undecanoic acid,11-cyano-)

Undecanoic acid,11-cyano- structure
Undecanoic acid,11-cyano- structure
Product Name:Undecanoic acid,11-cyano-
CAS No:5810-18-4
MF:C12H21NO2
MW:211.30064368248
MDL:MFCD00002731
CID:375824
PubChem ID:79879
Update Time:2025-04-19

Undecanoic acid,11-cyano- Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,11-cyano-
    • 11-CYANO-1-UNDECANOIC ACID
    • 11-cyanoundecanoic acid
    • 11-cyano-undecanoic acid
    • 11-Cyan-undecan-carbonsaeure
    • 11-Cyan-undecansaeure
    • Undecanoic acid,11-cyano
    • 2-tert-butylpyrimidin-4-ol
    • DTXSID40206827
    • FD10458
    • Q27254509
    • Undecanoic acid, 11-cyano-
    • NSC-59854
    • 2B6O27O3HO
    • YKHZGLKQBYTRHO-UHFFFAOYSA-N
    • MFCD00002731
    • SY292788
    • BS-51303
    • SCHEMBL609292
    • NSC 59854
    • UNII-2B6O27O3HO
    • NS00033862
    • AKOS024263969
    • 11-Cyanoundecanoic acid, 97%
    • FT-0607213
    • 11-CYANO-1-UNDECANOICACID
    • NSC59854
    • EINECS 227-373-4
    • 5810-18-4
    • DTXCID70129318
    • MDL： MFCD00002731
    • Inchi： 1S/C12H21NO2/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h1-10H2,(H,14,15)
    • InChI Key： YKHZGLKQBYTRHO-UHFFFAOYSA-N
    • SMILES： OC(CCCCCCCCCCC#N)=O

Computed Properties

  • Exact Mass: 211.15700
  • Monoisotopic Mass: 211.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 61.1A^2

Experimental Properties

  • Density: 0.984
  • Melting Point: 56 - 58ºC
  • Boiling Point: 381.7 °C at 760 mmHg
  • Flash Point: 184.7 °C
  • Refractive Index: 1.463
  • PSA: 61.09000
  • LogP: 3.49558

Undecanoic acid,11-cyano- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Undecanoic acid,11-cyano- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A445803-100mg
11-Cyano-1-undecanoicacid
 5810-18-4 97%
100mg
 $120.0 2025-04-18
Ambeed
A445803-250mg
11-Cyano-1-undecanoicacid
 5810-18-4 97%
250mg
 $203.0 2025-04-18
Ambeed
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11-Cyano-1-undecanoicacid
 5810-18-4 97%
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 $547.0 2025-04-18
eNovation Chemicals LLC
Y1225621-1g
11-Cyano-1-undecanoicacid
 5810-18-4 95%
1g
 $500 2024-06-03
abcr
AB483315-250 mg
11-Cyano-1-undecanoic acid; .
 5810-18-4
250MG
 €309.90 2023-04-20
abcr
AB483315-1 g
11-Cyano-1-undecanoic acid; .
 5810-18-4
1g
 €724.10 2023-04-20
eNovation Chemicals LLC
Y1194356-0.25g
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 5810-18-4 95%
0.25g
 $215 2024-07-29
eNovation Chemicals LLC
Y1194356-1g
11-Cyanoundecanoic Acid
 5810-18-4 95%
1g
 $500 2024-07-29
eNovation Chemicals LLC
Y1194356-5g
11-Cyanoundecanoic Acid
 5810-18-4 95%
5g
 $1265 2024-07-29
Key Organics Ltd
BS-51303-100MG
11-Cyano-1-undecanoicacid
 5810-18-4 >97%
100mg
 £171.57 2025-02-08

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